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Compound of Interest

Compound Name: alpha-Amyrenone

Cat. No.: B196044 Get Quote

This guide provides an in-depth exploration of α-Amyrenone (alpha-Amyrenone), a

pentacyclic triterpenoid with significant therapeutic potential. We will delve into its fundamental

chemical properties, synthesis and isolation methodologies, and its diverse biological activities,

offering a valuable resource for researchers and professionals in drug development.

Core Identification and Physicochemical Properties
α-Amyrenone is a naturally occurring triterpenoid ketone. It is structurally related to α-amyrin,

differing by the oxidation of the hydroxyl group at the C-3 position to a ketone. This modification

significantly influences its biological activity and physicochemical characteristics.
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Identifier Value Source

CAS Number 638-96-0 [1]

Molecular Formula C30H48O [2][3]

Molecular Weight 424.7015 g/mol [1]

IUPAC Name

4,4,6a,6b,8a,11,12,14b-

octamethyl-

1,2,4a,5,6,7,8,9,10,11,12,12a,

14,14a-tetradecahydropicen-3-

one

[3]

Synonyms
Urs-12-en-3-one, 3-Ketours-

12-ene, α-Amirone
[1]

Physicochemical Characterization:

Appearance: α-Amyrenone is a solid in its purified form.

Solubility: It exhibits low aqueous solubility, a common characteristic of triterpenoids.

Crystalline Nature: X-ray diffraction (XRD) and scanning electron microscopy (SEM)

analyses have confirmed the crystalline nature of α,β-amyrenone mixtures.

Thermal Stability: Thermogravimetric analysis (TGA) has shown that α,β-amyrenone is

thermally stable up to 235 °C.

Synthesis and Isolation
α-Amyrenone can be obtained through both semi-synthesis from its precursor, α-amyrin, and

direct isolation from natural sources, although it is often found in lower concentrations than α-

amyrin.

Semi-synthesis from α-Amyrin
A common and high-yield method for producing α-Amyrenone is the oxidation of α-amyrin. This

process is often performed on a mixture of α,β-amyrins, which are readily available from
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various plant oleoresins.

Workflow for the Synthesis of α,β-Amyrenone:
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Synthesis Workflow
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(from Protium sp. oleoresin)
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Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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